Cas no 1234576-81-8 (tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate)

tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate structure
1234576-81-8 structure
Product Name:tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate
CAS No:1234576-81-8
MF:C9H16INO2
MW:297.133315086365
MDL:MFCD17015907
CID:822048
PubChem ID:40152178
Update Time:2025-10-28

tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 3-iodopyrrolidine-1-carboxylate
    • (S)-1-BOC-3-Iodo-pyrrolidine
    • (S)-3-Iodo-pyrrolidine-1-carboxylic acid tert-butyl ester
    • tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate
    • AK-53309
    • AM91211
    • HT1008
    • KB-05420
    • PB25606
    • (S)-1-Boc-3-iodopyrrolidine
    • 1-Boc-(S)-3-Iodopyrrolidine
    • FCH3503079
    • ST2401709
    • AB1009598
    • (S)-TERT-BUTYL3-IODOPYRROLIDINE-1-CARBOXYLATE
    • DTXSID50653989
    • 1234576-81-8
    • DB-362433
    • CS-0053776
    • P12014
    • 1-PYRROLIDINECARBOXYLIC ACID, 3-IODO-, 1,1-DIMETHYLETHYL ESTER, (3S)-
    • AKOS015907026
    • AS-72495
    • MDL: MFCD17015907
    • Inchi: 1S/C9H16INO2/c1-9(2,3)13-8(12)11-5-4-7(10)6-11/h7H,4-6H2,1-3H3/t7-/m0/s1
    • InChI Key: CFTPTQLIAIOWLK-ZETCQYMHSA-N
    • SMILES: I[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 297.02258g/mol
  • Monoisotopic Mass: 297.02258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.56

tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate Pricemore >>

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